![molecular formula C7H2ClFN2O2 B1469505 4-Chloro-3-fluoro-5-nitrobenzonitrile CAS No. 1380921-45-8](/img/structure/B1469505.png)
4-Chloro-3-fluoro-5-nitrobenzonitrile
Overview
Description
4-Chloro-3-fluoro-5-nitrobenzonitrile is a key intermediate in the synthesis of 3,4-Difluorobenzonitrile and is used to prepare other fluorobenzonitriles . It is also used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of this compound involves several steps. For example, 3-nitrobenzonitrile reacts with KF and catalytic amounts of Ph4PBr to give 3-fluorobenzonitrile . It has also been prepared from the reaction of 4-chloro-3-nitrobenzamide and phosphorus oxychloride .Molecular Structure Analysis
The molecular formula of this compound is C7H3ClFN2O2 . The structure of this compound includes a benzene ring with a nitro group (-NO2), a chlorine atom, a fluorine atom, and a nitrile group (-CN) attached to it .Chemical Reactions Analysis
This compound is used as a key intermediate in the synthesis of other compounds. For example, it is used in the radiosynthesis of analogs of serotonin transporter (SERT) ligands for use in positron emission tomography (PET) studies . It is also used in the preparation of N-(4-cyano-2-nitrophenyl)glycine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 166.109, a density of 1.4±0.1 g/cm3, a boiling point of 255.3±25.0 °C at 760 mmHg, and a melting point of 50ºC .Scientific Research Applications
Vibrational Analysis and Chemical Calculations
4-Chloro-3-fluoro-5-nitrobenzonitrile has been studied for its vibrational properties using both experimental and theoretical methods. The harmonic and anharmonic vibrational frequencies were investigated through FT-IR and Raman spectra. Theoretical calculations, including ab initio Hartree Fock and density functional methods, provided insights into the molecule's vibrational frequencies and geometric parameters. This research has implications for understanding the molecular structure and reactivity of this compound (Sert, Çırak, & Ucun, 2013).
Building Blocks for Heterocyclic Synthesis
The compound has also been explored as a building block in solid-phase synthesis, demonstrating its utility in generating diverse heterocyclic scaffolds. It has shown promise in heterocyclic oriented synthesis (HOS), leading to various condensed nitrogenous cycles including benzimidazoles, benzotriazoles, and quinoxalinones. This versatility underscores its potential in the development of novel drug candidates and other functional materials (Křupková et al., 2013).
Radiotracer Development
In the field of radiopharmacy, derivatives of this compound have been used in the preparation of radiotracers for PET imaging. The synthesis of these radiotracers involves novel methods, including automated radiosynthesis and a simplified one-pot synthesis approach for the nitrobenzonitrile radiolabeling precursor. Such developments facilitate the routine production of radiotracers for clinical research, particularly for imaging the metabotropic glutamate subtype 5 receptor (mGluR5) (Lim et al., 2014).
Synthesis and Catalysis
Research has also focused on the synthesis of related compounds, highlighting the role of this compound in organic synthesis and catalysis. For instance, its conversion into various amine derivatives through hydrogenation demonstrates its applicability in synthesizing biologically active molecules. These studies reveal the compound's potential in creating new materials and its utility in chemical reactions, offering a pathway to synthesize new pesticides and pharmaceuticals (Liang Wen-xia, 2014).
Safety and Hazards
Properties
IUPAC Name |
4-chloro-3-fluoro-5-nitrobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClFN2O2/c8-7-5(9)1-4(3-10)2-6(7)11(12)13/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKGKVPMYJVOIRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])Cl)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClFN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1380921-45-8 | |
Record name | 4-chloro-3-fluoro-5-nitrobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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